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Compound of Interest

Compound Name: Mercury, chloro-2-propenyl-
CAS No.: 14155-77-2
Cat. No.: B083474
Get Quote
. J

Synonyms: Allylmercury chloride; 2-Propenylmercury chloride; Allylchloromercury CAS
Number: 2182-98-1[1]

Emergency Overview: The "Silent Killer" Protocol

CRITICAL SAFETY ALERT: Do not confuse this compound with "Allyl Chloride" or inorganic
"Mercuric Chloride." Mercury, chloro-2-propenyl- is an organomercury compound.[2]

Like its analog Methylmercury, it possesses a lipophilic hydrocarbon tail (allyl group) that
facilitates rapid transport across biological membranes (skin, blood-brain barrier), carrying the
toxic mercury payload directly into the central nervous system.[1] Standard laboratory nitrile
gloves do not provide adequate protection against organomercury compounds dissolved in
organic solvents.[2]

Immediate Action Profile:

» Skin Contact: Fatal if absorbed.[2] Immediate removal of PPE and 15-minute rinse required.

[3]14]
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« Inhalation: Neurotoxic.[2] Use only in a certified chemical fume hood.

o Spill: Evacuate immediately. Do not attempt cleanup without Silver Shield® gloves and
SCBA/supplied air if outside a hood.[2]

Part 1: Risk Assessment & Scientific Rationale
1.1 The Mechanism of Toxicity (Causality)

To handle this chemical safely, you must understand why it is dangerous.[1]
o Lipophilicity: The allyl group (

) makes the compound soluble in lipids. Unlike inorganic mercury (

), which damages kidneys but penetrates barriers slowly, organomercury compounds pass
through the skin and blood-brain barrier with ease.[1]

o Cysteine Targeting: Once inside, the mercury atom binds with extreme affinity to sulfhydryl (-
SH) groups on cysteine residues in proteins, inhibiting enzymes and disrupting structural
proteins (e.g., tubulin in neurons).[1]

o Delayed Neurotoxicity: Symptoms (paresthesia, ataxia, tunnel vision) may not appear for
weeks or months after exposure (the "latency period"), by which time damage is often
irreversible.[1]

1.2 The "Precautionary Principle" for Data-Scarce Compounds

Specific physical property data (Vapor Pressure, Henry's Law Constant) for Allylmercury
chloride is limited in public chemical, safety, and toxicology databases compared to
Methylmercury.[1] Therefore, operational safety must default to the highest hazard class (Class
4 Acute Toxicant).[1]

o Assumption: Treat as a volatile solid or liquid capable of sublimation or aerosolization.[2]

e Assumption: Treat permeation breakthrough times as instantaneous for standard rubber
materials.[2]

Part 2: Personal Protective Equipment (PPE) Selection
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The choice of PPE for organomercury is binary: Standard PPE is fatal, Laminate PPE is vital.[1]

2.1 Glove Selection Protocol

Standard Nitrile gloves are insufficient. Organomercury compounds can permeate nitrile in
seconds to minutes, especially when dissolved in solvents like acetone or dichloromethane.[2]

] Permeation
Glove Material Brand Example . Role
Resistance
MANDATORY Inner
. . Layer. The only
Laminate Film ) ) )
Silver Shield® / 4H® > 4 hours material proven to
(EVOH/PE)
stop organomercury
permeation.[1]
Outer Layer Only.
) Provides abrasion
o ] < 5 minutes _ _
Nitrile (8 mil) N-DEX® / Standard ] resistance and fit for
(estimated) )
the loose laminate
glove.[1][2]
FORBIDDEN.
] ] Organomercury
Latex Generic Zero Protection

passes through latex

instantly.[2]

2.2 Respiratory & Body Protection

e Primary Barrier: Certified Chemical Fume Hood (Face velocity: 100 fpm average).[1][2]

o Secondary Barrier (Respiratory): If working outside a hood (e.g., spill cleanup), a Full-Face
Resiprator with Mercury Vapor cartridges (End of Service Life Indicator recommended) is the
minimum.[1] SCBA is preferred for larger spills.[2]

e Body: Tyvek® or chemically resistant apron worn over a lab coat.[2] No exposed skin
allowed.[2]

2.3 PPE Decision Matrix (Visualized)
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Task Assessment: Handling Allylmercury Chloride

Is work contained in Fume Hood?

Standard Protocol High Risk / Spill Response

BODY: Tychem® Suit (Taped Seams) RESPIRATORY: SCBA or Full-Face Hg-Vapor Mask

BODY: Lab Coat + Chemical Apron + Closed Shoes GLOVES: Silver Shield® (Inner) + Nitrile (Outer)

Click to download full resolution via product page

Figure 1: PPE Decision Hierarchy. Note the mandatory requirement for Silver Shield® gloves in
all scenarios.

Part 3: Operational Protocols
3.1 Engineering Controls

o Designated Area: Establish a "Mercury Work Zone." Label the hood clearly: "DANGER:
ORGANOMERCURY CARCINOGEN/NEUROTOXIN."

» Secondary Containment: All work must be performed in a plastic tray capable of holding
110% of the volume. This prevents micro-droplets from contaminating the hood foil.[2]

o Absorbent Materials: Keep a "Mercury Spill Kit" (zinc powder or commercial amalgamating
sponge) immediately reachable inside the hood.[2]

3.2 Transfer & Weighing Technique

» Solids: Weigh inside the fume hood using a draft shield.[2] Do not transport the solid
container to a balance outside the hood. If the balance is immobile, dissolve the solid in the
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hood first, then weigh the solution by difference (if concentration allows).[1]

» Liquids: Use positive-displacement pipettes to prevent dripping.[2] Never pour; always
transfer via syringe or pipette.

3.3 Decontamination & Waste

Organomercury waste must be segregated from standard organic solvents.[2]
e Quenching: Treat glassware with a 10% Sodium Sulfide (

) solution or a commercial mercury decontaminant.[2] This precipitates inorganic mercury
sulfide (

), which is less bioavailable (though still hazardous).[1]

o Segregation: Collect all gloves, paper towels, and pipettes in a dedicated solid waste drum
labeled "MERCURY DEBRIS."

 Liquid Waste: Do not mix with oxidizers (e.g., Nitric Acid) as this may generate volatile
emissions or explosions with the organic allyl group.[2]

Part 4: Emergency Response
4.1 Spill Response Workflow
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Spill Detected

Assess Volume

Contained

Small (< 5mL) inside Hood Large (> 5mL) or Outside Hood

1. Don Silver Shield Gloves
2. Cover with Hg Absorbent (Zn powder)
3. Scoop into jar labeled 'Hg Waste'

EVACUATE LAB IMMEDIATELY
Call EHS /911

Report to Pl & Medical Monitoring

Click to download full resolution via product page

Figure 2: Spill Response Logic. Evacuation is the default for any uncontained release.[2]

4.2 First Aid

Skin: Wash with soap and water for 15 minutes.[2] Do not scrub hard (abrasion increases
absorption).[2]

Eyes: Flush for 15 minutes.[2][3]

Ingestion: Do NOT induce vomiting. Transport to ER immediately.

Medical Note: Inform medical personnel that the patient was exposed to an Organomercury
compound.[2] Chelation therapy (e.g., Dimercaprol/BAL or Succimer) may be indicated but
requires specialist oversight.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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